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Compound of Interest

Compound Name: 1-Hexene

Cat. No.: B165129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
Hexene at various temperatures. The data is presented in a structured format to facilitate easy

comparison and utilization in research, development, and drug formulation contexts. Detailed

experimental protocols for determining these properties are also included.

Quantitative Data on Physical Properties
The following tables summarize the temperature-dependent physical properties of 1-Hexene.

Table 1: Density of 1-Hexene at Various Temperatures

Temperature (°C) Density (g/cm³)

20 0.673

25 0.668

Source: Multiple sources confirm the density of 1-hexene is approximately 0.673 g/cm³ at

20°C.[1][2]

Table 2: Viscosity of 1-Hexene at Various Temperatures
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Temperature (°C) Viscosity (mPa·s or cP)

21.1 0.326

25 0.313

28 0.51

Note: Viscosity of liquids generally decreases with increasing temperature.[1][3]

Table 3: Vapor Pressure of 1-Hexene at Various Temperatures

Temperature (°C) Vapor Pressure (kPa)

20 18.7

21.1 20.7

25 24.5

Source: The vapor pressure of 1-hexene increases significantly with temperature.[2][3][4]

Table 4: Liquid Heat Capacity of 1-Hexene at Various Temperatures

Temperature (°F) Temperature (°C)
British thermal unit
per pound-°F

J/(g·°C)

70 21.1 0.518 2.169

80 26.7 0.523 2.190

90 32.2 0.527 2.207

100 37.8 Not Specified Not Specified

Source: The liquid heat capacity of 1-hexene shows a slight increase with temperature.[5]

Experimental Protocols
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The following sections detail the methodologies for determining the key physical properties of

1-Hexene.

2.1. Determination of Density

The density of a liquid can be determined using several methods, including the pycnometer

method and the vibrating tube densimeter method.[6][7]

Pycnometer Method:[7]

Preparation: A pycnometer, a glass flask with a precise volume, is thoroughly cleaned and

dried.

Mass of Empty Pycnometer: The mass of the empty and dry pycnometer is accurately

measured using an analytical balance.

Filling: The pycnometer is filled with 1-Hexene, ensuring no air bubbles are trapped. The

temperature of the liquid is allowed to equilibrate to the desired measurement

temperature.

Mass of Filled Pycnometer: The mass of the pycnometer filled with 1-Hexene is

measured.

Calculation: The density is calculated by dividing the mass of the 1-Hexene (mass of filled

pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

[7]

Vibrating Tube Densimeter:[6]

Principle: This instrument measures the oscillation frequency of a U-shaped tube filled with

the sample liquid. The density is related to the oscillation period.[6]

Procedure: The sample of 1-Hexene is injected into the cleaned and dried U-tube. The

instrument then measures the oscillation period at a controlled temperature and calculates

the density.[6]

2.2. Determination of Viscosity
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Viscosity can be determined using various types of viscometers, such as capillary viscometers

and rotational viscometers.[8]

Capillary Tube Viscometer (e.g., Ubbelohde type):[8]

Principle: This method measures the time it takes for a fixed volume of liquid to flow

through a narrow capillary tube under gravity.[8]

Procedure:

The viscometer is filled with a precise amount of 1-Hexene.

The viscometer is placed in a constant temperature bath until the sample reaches the

desired temperature.

The liquid is drawn up into the wider arm of the U-tube.

The time taken for the liquid to flow between two marked points on the capillary is

measured.

The kinematic viscosity is calculated using the flow time and the viscometer constant.

The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the

density of the liquid at that temperature.[9]

Rotational Viscometer:[10]

Principle: This instrument measures the torque required to rotate a spindle immersed in

the liquid at a constant angular velocity.[10]

Procedure:

The appropriate spindle is selected and attached to the viscometer.

The spindle is immersed in the 1-Hexene sample, which is maintained at the desired

temperature.

The spindle is rotated at a set speed, and the instrument measures the resulting torque.
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The viscosity is then calculated from the torque, the speed of rotation, and the geometry

of the spindle.[10]

2.3. Determination of Vapor Pressure

Vapor pressure can be measured using static or dynamic methods.[11]

Static Method:[11]

Principle: This method involves measuring the pressure of the vapor in equilibrium with the

liquid in a closed system at a constant temperature.[11][12]

Procedure:

A small amount of 1-Hexene is placed in a container connected to a pressure

measuring device (manometer).

The system is evacuated to remove any air.

The container is placed in a constant temperature bath.

The pressure is monitored until it reaches a stable value, which is the vapor pressure of

the liquid at that temperature.[11]

Boiling Point Method (Ebulliometry):[13]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals

the external pressure.[14]

Procedure:

The pressure in the system containing the 1-Hexene is set to a specific value.

The liquid is heated, and the temperature at which it boils (indicated by a constant

temperature reading during heating) is recorded. This temperature corresponds to the

boiling point at the set pressure, and thus the vapor pressure at that temperature is

known.[13][14]
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2.4. Determination of Heat Capacity

The specific heat capacity of a liquid is typically measured using calorimetry.

Method of Mixtures:[15][16]

Principle: A known mass of the liquid at a specific temperature is mixed with a known

mass of a substance (often water) at a different temperature in a calorimeter. The final

equilibrium temperature is measured, and the specific heat capacity is calculated based

on the principle of conservation of energy (heat lost = heat gained).[15]

Procedure:

A known mass of 1-Hexene is heated to a specific temperature.

A known mass of a reference substance (e.g., water) at a lower temperature is placed in

a calorimeter.

The heated 1-Hexene is quickly transferred to the calorimeter.

The mixture is stirred, and the final steady temperature is recorded.

The specific heat capacity of 1-Hexene is calculated using the masses, initial and final

temperatures of both substances, and the known specific heat capacity of the reference

substance and the calorimeter.[15][16]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of 1-Hexene.
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Caption: Workflow for Determining Physical Properties of 1-Hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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